Cas no 86723-66-2 (1,2-Benzenediamine, 4-(octyloxy)-)

• Product name: 1,2-Benzenediamine, 4-(octyloxy)-
• CAS No: 86723-66-2
• MF: C₁₄H₂₄N₂O
• MW: 236.35316
• CID: 660802
• PubChem ID: 19798282

1,2-Benzenediamine, 4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(octyloxy)-
• 4-octoxybenzene-1,2-diamine
• 4-(OCTYLOXY)BENZENE-1,2-DIAMINE
• 86723-66-2
• 4-octyloxy-1,2-diaminobenzene
• DTXSID30600052
• SCHEMBL9448760

• Inchi： InChI=1S/C14H24N2O/c1-2-3-4-5-6-7-10-17-12-8-9-13(15)14(16)11-12/h8-9,11H,2-7,10,15-16H2,1H3
• InChI Key： QZZAAKXVZDQBTN-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC(=C(C=C1)N)N

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.3Ų